Cas no 84184-43-0 ((E)-3-(5',5'-dimethyltetrahydrofuran-2'-yl)-2-buten-1-ol)

• Product name: (E)-3-(5',5'-dimethyltetrahydrofuran-2'-yl)-2-buten-1-ol
• CAS No: 84184-43-0
• MF: C₁₀H₁₈O₂
• MW: 170.249
• CID: 2012605
• PubChem ID: 14865544

(E)-3-(5',5'-dimethyltetrahydrofuran-2'-yl)-2-buten-1-ol Chemical and Physical Properties

Names and Identifiers

• (E)-3-(5',5'-dimethyltetrahydrofuran-2'-yl)-2-buten-1-ol
• (E)-form-3-(Tetrahydro-5,5-dimethyl-2-furanyl)-2-buten-1-ol,
• 3-(5',5'-Dimethyltetrahydrofuran-2'-yl)-cis-2-buten-1-ol
• 2-Buten-1-ol, 3-(tetrahydro-5,5-dimethyl-2-furanyl)-, (E)-
• DTXSID601192359
• 84184-43-0

• Inchi： InChI=1S/C10H18O2/c1-8(5-7-11)9-4-6-10(2,3)12-9/h5,9,11H,4,6-7H2,1-3H3/b8-5-
• InChI Key： MCCVCDVTCCDPLO-YVMONPNESA-N
• SMILES： C\C(=C\CO)C1CCC(C)(C)O1

Computed Properties

• Exact Mass: 170.130679813Da
• Monoisotopic Mass: 170.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų